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Compound of Interest

Compound Name: Btg 502

Cat. No.: B1667963 Get Quote

Btg 502 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility, experimental preparation, and mechanism of action of Btg 502.

Frequently Asked Questions (FAQs)
Q1: What is Btg 502?

A1: Btg 502 is an alkylamide insecticide identified by CAS number 99083-11-1.[1] It functions

as an antagonist of voltage-gated sodium channels.[2][3][4] Its chemical formula is

C21H24BrNO, with a molecular weight of 386.33 g/mol .[1]

Q2: What is the primary mechanism of action for Btg 502?

A2: Btg 502 reduces sodium currents by binding to voltage-gated sodium channels.[2][5] Its

binding site is unique, as it overlaps with the receptor sites for both batrachotoxin (BTX), a

steroidal alkaloid, and pyrethroid insecticides, allowing it to antagonize their effects.[2][3][6]

Q3: How should Btg 502 be stored?

A3: Proper storage is crucial for maintaining the stability and shelf life of Btg 502.

Short-term storage: For periods of days to weeks, store the compound in a dry, dark

environment at 0 - 4°C.[1]
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Long-term storage: For months to years, store at -20°C.[1]

Stock Solutions: When in a solvent, store at -80°C for up to 6 months or at -20°C for up to 1

month.[7]

Solubility and Solution Preparation
Q4: What solvents can be used to dissolve Btg 502?

A4: Btg 502 is soluble in Dimethyl Sulfoxide (DMSO).[1][7] For experiments requiring aqueous

solutions, a stock solution in DMSO must first be prepared, which can then be diluted into the

appropriate experimental buffer.

Quantitative Solubility Data
Solvent Solubility Reference

DMSO Soluble [1][7]

Water Relatively insoluble [8]

Experimental Protocols & Preparation
Q5: How do I prepare a stock solution of Btg 502 for in vitro experiments?

A5: To prepare a stock solution, dissolve the powdered Btg 502 in pure DMSO. For example,

to create a 10 mM stock solution, add 259.5 µL of DMSO to 1 mg of Btg 502 powder

(Molecular Weight: 386.33). Ensure the compound is fully dissolved by vortexing. This stock

solution can then be serially diluted to the final working concentration in your aqueous

experimental buffer.
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Workflow: In Vitro Stock Solution Preparation

Weigh Btg 502 Powder

Add appropriate volume
of pure DMSO

Vortex thoroughly to
ensure complete dissolution

Store stock solution at
-20°C or -80°C

Dilute aliquot of stock solution
into final experimental buffer

For immediate use

Click to download full resolution via product page

Caption: Workflow for preparing Btg 502 stock and working solutions.

Q6: How can I formulate Btg 502 for in vivo experiments?

A6: Due to its low water solubility, Btg 502 requires specific formulations for animal studies.

The process begins with dissolving the compound in DMSO, followed by dilution in a vehicle

suitable for injection. Below are common formulations that can be tested.[7]

Recommended In Vivo Formulations
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Formulation Components Ratio (by volume)
Example Preparation (for 1
mL total)

DMSO : Tween 80 : Saline 10 : 5 : 85

Mix 100 µL DMSO stock, 50

µL Tween 80, and 850 µL

Saline.

DMSO : PEG300 : Tween 80 :

Saline
10 : 40 : 5 : 45

Mix 100 µL DMSO, 400 µL

PEG300, 50 µL Tween 80, and

450 µL Saline.

DMSO : Corn oil 10 : 90
Mix 100 µL DMSO stock with

900 µL Corn oil.

Note: Always mix thoroughly to obtain a clear solution or a fine suspension before

administration.[7]

Mechanism of Action Pathway
Q7: Can you illustrate the mechanism of action of Btg 502 at the molecular level?

A7: Btg 502 acts as an antagonist on voltage-gated sodium channels (VGSC). It binds to a site

within the channel pore that overlaps with the binding sites of both the channel activator

Batrachotoxin (BTX) and pyrethroid insecticides. By occupying this overlapping site, Btg 502
blocks the channel and reduces the influx of sodium ions, thereby inhibiting neuronal signaling.

[2][3]
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Caption: Btg 502 antagonizes sodium channels by blocking the ion pore.

Troubleshooting Guide
Q8: My Btg 502 powder is not dissolving in my aqueous buffer. What should I do?

A8: Btg 502 has poor solubility in water.[8] You must first create a concentrated stock solution

in 100% DMSO, where it is known to be soluble.[1][7] Once fully dissolved in DMSO, you can

add small aliquots of this stock solution to your aqueous buffer to reach the desired final

concentration. The final concentration of DMSO in your experiment should be kept low

(typically <0.5%) and consistent across all conditions, including controls.

Q9: I am observing off-target effects in my cell-based assay. What could be the cause?

A9: Off-target effects can arise from several factors:

High Solvent Concentration: Ensure the final DMSO concentration in your working solution is

not toxic to your cells and that an equivalent amount is present in your vehicle control.

Compound Purity: Verify the purity of your Btg 502 batch from the supplier's certificate of

analysis.
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Concentration: You may be using a concentration that is too high. Perform a dose-response

curve to determine the optimal concentration range for your specific experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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